Cas no 1187933-17-0 (8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline)

• Product Name: 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline
• CAS No: 1187933-17-0
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD12913834
• CID: 3041884
• PubChem ID: 53408516
• Update Time: 2025-10-29

8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline
• DTXSID501232766
• 8-CHLORO-4,4-DIMETHYL-1,2,3,4-TETRAHYDRO-QUINOLINE
• 8-Chloro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
• CS-0441810
• 1187933-17-0
• 8-Chloro-1,2,3,4-tetrahydro-4,4-dimethylquinoline
• SB31552

• MDL： MFCD12913834
• Inchi： 1S/C11H14ClN/c1-11(2)6-7-13-10-8(11)4-3-5-9(10)12/h3-5,13H,6-7H2,1-2H3
• InChI Key： HTAZLKVIDBIQSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NCCC2(C)C

Computed Properties

• Exact Mass: 195.0814771Da
• Monoisotopic Mass: 195.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline

8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline (CAS 1187933-17-0): A Comprehensive Overview

8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline (CAS 1187933-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound belongs to the quinoline family, known for its diverse applications in medicinal chemistry and material science. With the increasing demand for novel drug intermediates and functional materials, understanding the properties and potential of this compound is crucial for researchers and industry professionals.

The molecular structure of 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline features a chlorine substitution at the 8-position and two methyl groups at the 4-position of the dihydroquinoline core. This unique arrangement contributes to its distinct chemical behavior and makes it valuable for various synthetic applications. Recent studies have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting compounds, a hot topic in current drug discovery research.

In the context of current research trends, 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline has shown promise in the development of neuroprotective agents and enzyme inhibitors. The growing interest in neurodegenerative diseases and mental health disorders has driven researchers to investigate novel quinoline derivatives like this compound. Its structural features make it particularly interesting for modulating specific biological targets, aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies.

The synthesis of 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, reflecting the current industry shift toward more sustainable production methods. Researchers are particularly interested in optimizing the synthesis to reduce environmental impact while maintaining cost-effectiveness—a balance that's crucial for commercial viability.

From a commercial perspective, the market for specialized quinoline derivatives like 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline has shown steady growth. The compound serves as a valuable intermediate in the production of various active pharmaceutical ingredients (APIs). With the pharmaceutical industry's increasing focus on small molecule drugs and specialty chemicals, demand for high-quality, well-characterized intermediates continues to rise. This trend is particularly evident in regions with strong pharmaceutical manufacturing sectors, such as North America, Europe, and parts of Asia.

Quality control and characterization of 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline are critical aspects of its production and application. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures are essential for ensuring consistent performance in downstream applications, especially in pharmaceutical synthesis where purity requirements are stringent.

The stability and storage requirements of 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline are important considerations for both researchers and industrial users. Proper handling and storage under controlled conditions help maintain the compound's integrity over time. Current best practices recommend storage in cool, dry environments, protected from light and moisture—factors that can affect the compound's shelf life and performance in various applications.

Looking toward future developments, researchers are exploring novel modifications of the 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline structure to enhance its properties and expand its applications. The growing field of computational chemistry and molecular modeling is playing an increasingly important role in predicting and optimizing the behavior of such compounds before synthesis. This approach aligns with the pharmaceutical industry's push toward more efficient and targeted drug discovery processes.

In conclusion, 8-Chloro-4,4-dimethyl-2,3-dihydro-1H-quinoline (CAS 1187933-17-0) represents an important member of the quinoline family with significant potential in pharmaceutical research and development. Its unique structural features and versatile applications make it a valuable compound for scientists working in drug discovery and specialty chemical synthesis. As research continues to uncover new applications and synthetic approaches, this compound is likely to maintain its relevance in the evolving landscape of medicinal chemistry and pharmaceutical development.